Obtaining a strong organic base soluble in aprotic media without salt by-products is challenging. The free base 2-iminoazepane provides a ready-to-use solution.
Supplied as ≥95% pure liquid, ready for immediate use.
3,4,5,6-tetrahydro-2H-azepin-7-amine, also known as 2-iminoazepane, is the free base form of a seven-membered cyclic amidine. It functions as a potent organic base and is utilized as a precursor and catalyst in specialized chemical syntheses, including polymerization and the formation of complex heterocyclic structures. Its procurement and application are primarily driven by its distinct basicity, solubility in organic solvents, and utility as a ready-to-use reagent compared to its hydrochloride salt or its lactam precursor, ε-caprolactam.
Selecting 3,4,5,6-tetrahydro-2H-azepin-7-amine (free base) over its hydrochloride salt (CAS 2214-68-8) or attempting in-situ generation from ε-caprolactam is a critical, process-defining decision. The free base offers direct solubility in aprotic organic solvents, which is essential for many organocatalytic reactions where the HCl salt is insoluble. Using the free base also avoids the introduction of extraneous bases (e.g., KHMDS, NaH) needed to deprotonate the HCl salt, thereby preventing salt by-product formation which can complicate purifications and interfere with base-sensitive substrates. These differences in solubility, handling, and reaction stoichiometry make the forms non-interchangeable for controlled and high-purity synthesis.
The free base form of 3,4,5,6-tetrahydro-2H-azepin-7-amine exhibits high solubility in common aprotic organic solvents such as dichloromethane (DCM) and tetrahydrofuran (THF), enabling its use in homogenous catalysis. In direct contrast, its hydrochloride salt is generally insoluble in these solvents but soluble in water and protic alcohols like methanol. This differential solubility is a primary driver for procurement, as selecting the free base eliminates the need for phase-transfer catalysts or incompatible solvent systems in many organic synthesis workflows.
| Evidence Dimension | Solubility Profile |
| Target Compound Data | Soluble in aprotic organic solvents (e.g., THF, DCM) |
| Comparator Or Baseline | 3,4,5,6-tetrahydro-2H-azepin-7-amine HCl: Insoluble in aprotic organic solvents; soluble in water, methanol. |
| Quantified Difference | Qualitatively opposite solubility profiles in key process solvents. |
| Conditions | Standard laboratory temperature and pressure. |
This directly impacts process design, allowing for single-phase reactions in common organic media and avoiding the handling issues associated with slurries or biphasic systems.
Procuring the free base provides a direct, ready-to-use strong base for reactions involving acid- or base-sensitive functional groups. The common alternative, deprotonating the hydrochloride salt in-situ, requires adding at least one full equivalent of a strong base (e.g., sodium hydride, potassium tert-butoxide). This procedure introduces a stoichiometric amount of salt by-product (e.g., NaCl, KCl) into the reaction mixture, which often complicates downstream purification and can be detrimental to the stability of the desired product. Using the free base directly circumvents this issue entirely.
| Evidence Dimension | Reaction Stoichiometry & By-products |
| Target Compound Data | 0 equivalents of salt by-product generated. |
| Comparator Or Baseline | In-situ deprotonation of HCl salt: ≥1 equivalent of salt by-product generated. |
| Quantified Difference | Eliminates at least one molar equivalent of inorganic salt waste per mole of base used. |
| Conditions | Base-catalyzed reaction requiring a soluble, non-nucleophilic organic base. |
This simplifies process workup, improves purity, and protects sensitive molecules, making the free base a superior choice for complex, multi-step syntheses.
As a cyclic amidine, 3,4,5,6-tetrahydro-2H-azepin-7-amine is a significantly stronger base than common acyclic amidine substitutes or simple amines. The pKa of its conjugate acid is typically reported in the range of 24-25 in acetonitrile (MeCN), which is substantially higher than that of acyclic counterparts like N,N'-dimethylbenzamidine (pKaH ~18 in MeCN). [cite: REFS-1] This elevated basicity, a consequence of the resonance-stabilized amidinium cation within the cyclic structure, allows it to catalyze reactions that weaker bases cannot, such as specific types of ring-opening polymerizations or deprotonations of weakly acidic C-H bonds.
| Evidence Dimension | Basicity (pKa of conjugate acid in MeCN) |
| Target Compound Data | ~24-25 |
| Comparator Or Baseline | Acyclic N,N'-dimethylbenzamidine: ~18 |
| Quantified Difference | Several orders of magnitude more basic. |
| Conditions | Measured in acetonitrile (MeCN). |
This quantitative difference in base strength is critical for catalytic efficiency and enables specific chemical transformations, justifying its selection over less potent, cheaper alternatives.
This compound is the right choice for base-catalyzed reactions conducted in solvents like THF, toluene, or DCM. Its inherent solubility in these media ensures a homogeneous reaction environment, which is critical for reproducibility and kinetic control. This advantage is particularly relevant for Michael additions, esterifications, or Strecker-type reactions where the alternative HCl salt would be ineffective due to insolubility. [cite: REFS-1]
The compound's strong basicity and good solubility profile make it an effective initiator for the ring-opening polymerization of cyclic esters like lactide (LA) and caprolactone (CL). [cite: REFS-2] Its ability to act as a potent but non-nucleophilic base allows for controlled polymer growth, a task for which weaker amine bases or the heterogeneous HCl salt are less suited.
In multi-step syntheses where base-sensitive functional groups must be preserved and salt by-products avoided, direct use of the free base is the optimal strategy. By eliminating the need for an extra deprotonation step required for the HCl salt, it simplifies the purification process, reduces waste streams, and minimizes the risk of side reactions, leading to higher purity of the final active pharmaceutical ingredient (API) intermediate.